Cas no 676245-25-3 (3-((4-Fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-((4-Fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
• CAS No: 676245-25-3
• MF: C₁₆H₁₅FN₄OS
• MW: 330.379904985428
• CID: 3051318
• PubChem ID: 934210
• Update Time: 2025-04-21

3-((4-Fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-((4-Fluorobenzyl)thio)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
• 676245-25-3
• 643-341-6
• 3-[(4-fluorobenzyl)sulfanyl]-5-(4-methoxyphenyl)-4H-1,2,4-triazol-4-amine
• AKOS001180311
• STL339992
• 3-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1,2,4-triazol-4-amine

• Inchi： 1S/C16H15FN4OS/c1-22-14-8-4-12(5-9-14)15-19-20-16(21(15)18)23-10-11-2-6-13(17)7-3-11/h2-9H,10,18H2,1H3
• InChI Key： OBHGAGAEEMDUPY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NN=C(C2C=CC(=CC=2)OC)N1N

Computed Properties

• Exact Mass: 330.09506045Da
• Monoisotopic Mass: 330.09506045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.3Ų